Cas no 13000-13-0 ()

structure
Chemical and Physical Properties
Names and Identifiers
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- Inchi: 1S/C6H11NO/c8-7-6-4-2-1-3-5-6/h6H,1-5H2
- InChI Key: AFLQDEOAJRGCOW-UHFFFAOYSA-N
- SMILES: O=NC1CCCCC1
Computed Properties
- Exact Mass: 113.084063974g/mol
- Monoisotopic Mass: 113.084063974g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 76.6
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 29.4Ų
- XLogP3: 1.3
Related Literature
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Wei Ding,Haoyu Peng,Wenzhou Zhong,Liqiu Mao,Dulin Yin Catal. Sci. Technol. 2020 10 3409
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2. The reaction of lead tetra-acetate with oximes. Part I. Alicyclic and aliphatic oximesJ. W. Lown J. Chem. Soc. B 1966 441
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Alex Sinclair,Robert A. Stockman Nat. Prod. Rep. 2007 24 298
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4. The synthesis and 1H nuclear magnetic resonance spectra of 3,6-dihydro-1,2-oxazinesHenryk Labaziewicz,Frank G. Riddell J. Chem. Soc. Perkin Trans. 1 1979 2926
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5. Photochemistry of nitroalkanes in cyclohexane; the formation of trans-azocyclohexane di-N-oxideStewart T. Reid,Edward J. Wilcox J. Chem. Soc. Chem. Commun. 1975 646b
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